Cas no 17050-86-1 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-)

• Product Name: 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
• CAS No: 17050-86-1
• Molecular Formula: C₁₁H₁₆N₆
• Molecular Weight: 232.28494
• CID: 210134
• PubChem ID: 140175

3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
• 3-cyclopentyl-N,N-dimethyltriazolo[4,5-d]pyrimidin-7-amine
• v-Triazolo[4,5-d]pyrimidine,(3H),3-cyclopentyl-7-dimethylamino-
• 3-cyclopentyl-N,N-dimethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• v-Triazolo(4,5-d)pyrimidine, (3H),3-cyclopentyl-7-dimethylamino-
• 17050-86-1
• DTXSID00168871

• InChIKey： KYKGBUKRFXVINB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16N6/c1-16(2)10-9-11(13-7-12-10)17(15-14-9)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3
• SMILES： CN(C1N=CN=C2N(C3CCCC3)N=NC=12)C

Computed Properties

• Exact Mass: 232.14388
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 232.14364454g/mol
• Heavy Atom Count: 17
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 59.73